Cas no 905661-99-6 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide
• CAS No: 905661-99-6
• MF: C₂₅H₂₃FN₂O₂
• MW: 402.460729837418
• CID: 6302959
• PubChem ID: 16822268
• Update Time: 2025-07-01

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide
• F2539-0798
• AKOS024658484
• N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-3,3-diphenylpropanamide
• 905661-99-6
• N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3,3-diphenylpropanamide

• Inchi： 1S/C25H23FN2O2/c26-20-12-7-13-22(14-20)28-17-21(15-25(28)30)27-24(29)16-23(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-14,21,23H,15-17H2,(H,27,29)
• InChI Key： YJCISKTZRDJPDX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CC(C1)NC(CC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 402.17435614g/mol
• Monoisotopic Mass: 402.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4Ų

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide

Comprehensive Overview of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide (CAS No. 905661-99-6)

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide, identified by its CAS number 905661-99-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a fluorophenyl group, a pyrrolidinone ring, and a diphenylpropanamide moiety, making it a subject of interest for drug discovery and medicinal chemistry applications. Its complex architecture enables potential interactions with biological targets, particularly in neurological and metabolic pathways.

In recent years, the demand for fluorinated compounds like N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide has surged due to their enhanced bioavailability and metabolic stability. Researchers are actively exploring its role in modulating enzyme activity and receptor binding, aligning with trends in personalized medicine and targeted therapies. The incorporation of a fluorine atom at the 3-position of the phenyl ring is a strategic modification often employed to improve pharmacokinetic properties, a technique widely discussed in modern drug design forums.

The pyrrolidinone core of this compound is another critical feature, as this heterocycle is prevalent in bioactive molecules. Its presence in CAS 905661-99-6 suggests potential applications in treating conditions related to oxidative stress or inflammation, topics frequently searched in academic and clinical databases. Additionally, the diphenylpropanamide segment may contribute to lipid solubility, a property highly valued in blood-brain barrier penetration studies—a hot topic in neurodegenerative disease research.

Synthetic routes to N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide often involve multi-step organic reactions, including amide couplings and cyclizations. These methodologies are frequently queried in chemical synthesis platforms, reflecting the compound's relevance in industrial and academic laboratories. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure, keywords commonly associated with this compound in scientific literature.

From a commercial perspective, CAS 905661-99-6 is cataloged by specialty chemical suppliers catering to research institutions. Its pricing and availability trends are monitored by professionals seeking alternatives to conventional therapeutic scaffolds. The compound's patent landscape and regulatory status are also subjects of interest, particularly for stakeholders in intellectual property and drug development sectors.

Environmental and safety profiles of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3,3-diphenylpropanamide are rigorously evaluated, given the growing emphasis on green chemistry. Researchers are investigating biodegradable derivatives and sustainable synthesis methods, addressing ecological concerns raised in recent publications and conferences. This aligns with the broader industry shift toward eco-friendly pharmaceutical production.

In summary, 905661-99-6 represents a compelling case study in modern medicinal chemistry, bridging fundamental science and applied research. Its structural complexity and functional versatility make it a valuable candidate for further investigation, particularly in areas like CNS disorders and enzyme inhibition—topics dominating current scientific discourse. As analytical technologies advance, deeper insights into its mechanism of action and therapeutic potential are anticipated.